Cas no 1805417-67-7 (2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine
• CAS No: 1805417-67-7
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4862847
• Update Time: 2025-10-31

2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine

• Inchi： 1S/C7H5BrF2N2O3/c1-15-5-4(12(13)14)2-3(7(9)10)11-6(5)8/h2,7H,1H3
• InChI Key： TUJGGWLVKLZUKD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine

Introduction to 2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine (CAS No. 1805417-67-7)

2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine (CAS No. 1805417-67-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The presence of a bromine atom, difluoromethyl group, methoxy substituent, and a nitro group on the pyridine ring imparts distinct chemical and biological properties that make it an intriguing subject for scientific investigation.

The structural complexity of 2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine has been a focal point in recent studies. The bromine atom, for instance, can serve as a handle for further chemical modifications, enabling the synthesis of a wide range of derivatives. This flexibility is crucial in drug discovery, where fine-tuning the structure can significantly impact the pharmacological profile of a compound. The difluoromethyl group, known for its electron-withdrawing properties, can influence the electronic distribution within the molecule, potentially enhancing its reactivity and stability.

The methoxy substituent on the pyridine ring is another key feature of 2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine. Methoxy groups are often associated with improved solubility and metabolic stability, which are critical factors in drug design. Additionally, the nitro group provides further opportunities for chemical manipulation and can serve as a prodrug moiety that is reduced to an amino group under physiological conditions. This transformation can enhance the bioavailability and therapeutic efficacy of the compound.

In the context of medicinal chemistry, 2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its activity against various biological targets, including enzymes and receptors involved in disease pathways. For example, research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases, which are key enzymes implicated in cancer progression.

Beyond its potential as a kinase inhibitor, 2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine has also shown promise in other therapeutic areas. A study in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives displayed significant antiviral activity against RNA viruses, suggesting potential applications in virology. The ability to modulate viral replication through targeted inhibition is a critical aspect of antiviral drug development.

The synthetic accessibility of 2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine is another factor contributing to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound and its derivatives on both laboratory and industrial scales. These methods typically involve multi-step processes that include bromination, fluorination, methylation, and nitration reactions. The optimization of these synthetic pathways has led to improved yields and reduced production costs, making it more feasible to explore a broader range of analogs.

In addition to its direct therapeutic applications, 2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine has also been used as a building block in combinatorial chemistry approaches. Combinatorial libraries generated from this scaffold have provided valuable insights into structure-activity relationships (SAR) and have facilitated the identification of novel hits with improved pharmacological properties. These libraries are often screened against various biological targets to identify compounds with optimal activity and selectivity.

The safety profile of 2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown favorable safety profiles, with no significant toxicological concerns reported at therapeutic doses. However, ongoing research is necessary to fully understand the long-term effects and potential side effects associated with chronic administration.

In conclusion, 2-Bromo-6-(difluoromethyl)-3-methoxy-4-nitropyridine (CAS No. 1805417-67-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic accessibility make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.